Cas no 200204-85-9 (Ethyl 2-(5-bromobenzofuran-3-yl)acetate)

Ethyl 2-(5-bromobenzofuran-3-yl)acetate is a brominated benzofuran derivative with applications in organic synthesis and pharmaceutical research. The compound features a benzofuran core substituted with a bromine atom at the 5-position and an ethyl acetate group at the 3-position, enhancing its reactivity in cross-coupling reactions and functionalization. Its structural properties make it a valuable intermediate for constructing complex heterocyclic frameworks. The bromine substituent facilitates further derivatization via metal-catalyzed reactions, while the ester group offers versatility for hydrolysis or reduction. This compound is particularly useful in medicinal chemistry for developing biologically active molecules. High purity and stability ensure consistent performance in synthetic applications.
Ethyl 2-(5-bromobenzofuran-3-yl)acetate structure
200204-85-9 structure
Product Name:Ethyl 2-(5-bromobenzofuran-3-yl)acetate
CAS No:200204-85-9
MF:C12H11BrO3
MW:283.117943048477
MDL:MFCD09878709
CID:240677
PubChem ID:37818382
Update Time:2025-06-07

Ethyl 2-(5-bromobenzofuran-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(5-bromobenzofuran-3-yl)acetate
    • 3-Benzofuranaceticacid, 5-bromo-, ethyl ester
    • 5-bromo-3-Benzofuranacetic acid ethyl ester
    • ethyl 2-(5-bromo-1-benzofuran-3-yl)acetate
    • 5-Bromobenzofuran-3-ylacetic acid ethyl ester
    • (5-Bromobenzofuran-3-yl)acetic acid ethyl ester
    • PubChem17956
    • NWCIURORZMAWNA-UHFFFAOYSA-N
    • SC3071
    • RP07511
    • BC004315
    • Ethyl (5-bromo-1-benzofuran-3-yl)acetate
    • MFCD09878709
    • FT-0645979
    • SCHEMBL8175604
    • SY006862
    • DTXSID70653264
    • DS-10973
    • AKOS015843385
    • 200204-85-9
    • W-206479
    • Ethyl2-(5-bromobenzofuran-3-yl)acetate
    • A21540
    • DB-066031
    • MDL： MFCD09878709
    • Inchi： 1S/C12H11BrO3/c1-2-15-12(14)5-8-7-16-11-4-3-9(13)6-10(8)11/h3-4,6-7H,2,5H2,1H3
    • InChI Key： NWCIURORZMAWNA-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C(=CO2)CC(=O)OCC

Computed Properties

  • Exact Mass: 281.98900
  • Monoisotopic Mass: 281.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.4
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.475
  • Boiling Point: 341.7°Cat760mmHg
  • Flash Point: 160.4°C
  • Refractive Index: 1.589
  • PSA: 39.44000
  • LogP: 3.30090

Ethyl 2-(5-bromobenzofuran-3-yl)acetate Security Information

Ethyl 2-(5-bromobenzofuran-3-yl)acetate Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 2-(5-bromobenzofuran-3-yl)acetate Pricemore >>

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TRC
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Ethyl 2-(5-bromobenzofuran-3-yl)acetate Production Method

Ethyl 2-(5-bromobenzofuran-3-yl)acetate Related Literature

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